Cas no 2034406-33-0 (3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea)

• Product Name: 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea
• CAS No: 2034406-33-0
• MF: C₂₀H₂₄N₂O₃
• MW: 340.4162
• CID: 5352370
• Update Time: 2025-08-01

3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-3-(2-methylphenyl)urea
• 1-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-3-(o-tolyl)urea
• 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea

• Inchi： 1S/C20H24N2O3/c1-14-6-3-4-8-18(14)22-19(23)21-13-20(24)11-5-7-15-12-16(25-2)9-10-17(15)20/h3-4,6,8-10,12,24H,5,7,11,13H2,1-2H3,(H2,21,22,23)
• InChI Key： RJUSXGIRFAERCS-UHFFFAOYSA-N
• SMILES： O([H])C1(C([H])([H])N([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 2.7
• Topological Polar Surface Area: 70.6

Additional information on 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea

3-[(1-Hydroxy-6-Methoxy-1,2,3,4-Tetrahydronaphthalen-1-Yl)Methyl]-1-(2-Methylphenyl)Urea

The compound with CAS No 2034406-33-0, known as 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea, is a complex organic molecule with a diverse range of potential applications. This compound has been the subject of recent scientific investigations due to its unique chemical structure and promising biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound.

CAS No 2034406-33-0 refers to a specific entry in the Chemical Abstracts Service registry system. This system assigns unique identifiers to chemical substances to facilitate their identification and referencing in scientific literature. The compound in question belongs to the class of ureas, which are organic compounds containing a urea functional group. Ureas are widely studied for their role in various biochemical processes and their potential as therapeutic agents.

The molecular structure of 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea is characterized by a tetrahydronaphthalene ring system substituted with hydroxyl and methoxy groups. These substituents play a crucial role in determining the compound's physical and chemical properties. Recent studies have shown that the presence of these groups enhances the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves multi-step organic reactions. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic hydrogenation. These methods have significantly improved the yield and purity of the final product. The latest advancements in green chemistry have also been applied to minimize the environmental impact of the synthesis process.

One of the most exciting developments related to this compound is its potential application in pharmaceutical research. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a novel therapeutic agent for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to inhibit certain enzymes involved in cancer progression has been highlighted in recent publications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural properties make it a candidate for use in advanced polymer materials and nanotechnology applications. Researchers are currently exploring its potential as a building block for self-healing polymers and stimuli-responsive materials.

From an environmental perspective, understanding the fate and transport of CAS No 2034406-33-0 in natural systems is crucial. Recent environmental impact assessments have revealed that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microbiota and ecosystem health.

In conclusion, 3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-1-(2-methylphenyl)urea represents a versatile compound with significant potential across multiple fields. Its unique chemical structure and favorable biological properties make it an attractive target for ongoing research efforts. As new findings emerge from ongoing studies worldwide, we can expect further breakthroughs that will expand our understanding of this intriguing molecule.